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Chemical Profile & Known Impurities

The table below summarizes the basic chemical information and a key impurity for Ethacizine

hydrochloride.

Property Description

CAS Number (free base) 33414-33-4 [1] [2] [3]

CAS Number
(hydrochloride)

57530-40-2 [4] [5]

Molecular Formula C₂₂H₂₇N₃O₃S (free base) [1] [3]

Molecular Weight 413.5 g/mol (free base) [1] [3]

Mechanism of Action Class Ic antiarrhythmic agent [1] [4] [6]

Primary Use Management of severe or refractory ventricular and supraventricular
arrhythmias [1] [7]

Key Known Impurity Mono-Desethyl Ethacizine [1]
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Analytical Methods & Experimental Protocols

While a full suite of standard protocols isn't available in the public search results, one study details a specific

method for quantitative analysis.

Spectrofluorometric Determination in Tablets [8] This method involves converting Ethacizine into a

fluorescent sulfone derivative for measurement.

Sample Preparation: The method was developed and validated for analyzing 50 mg tablets (from
Olainfarm, Latvia). The specific sample processing steps were not detailed in the abstract.

Derivatization: Ethacizine is oxidized using potassium hydrogenperoxomonosulphate to form its
corresponding sulfone derivative.

Instrumentation Parameters:
Detection Method: Spectrofluorometry

Excitation Wavelength (λex): 264 nm
Emission Wavelength (λem): 380 nm

Method Performance:
Linear Range: 1x10⁻⁶ to 8x10⁻⁶ mol/L

Correlation Coefficient (r): 0.999
Limit of Quantification (LOQ): 1.1x10⁻⁶ mol/L

Precision (RSD): 1.7%
Reported Accuracy (δ): -0.2%

General Impurity Analysis [1] Suppliers of impurity standards indicate that techniques like HPLC, NMR

(1H & 13C), IR, and MASS spectrometry are used for the characterization and analysis of Ethacizine and

its impurities. Methanol is noted as a common solvent for such analyses.

Comparative Experimental Data

Direct, structured comparisons of quality control parameters between Ethacizine and other drugs are not

available in the searched literature. However, one electrophysiological study provides a direct, quantitative

comparison with Flecainide (another Class Ic drug).

Electrophysiological Comparison with Flecainide [6] This study used microelectrode techniques on canine

ventricular muscle to compare the effects on the maximum rate of depolarization (Vmax).
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Use-Dependent Block of Vmax: Both drugs cause a use-dependent block, but with different

kinetics.
Onset of Inhibition (at 3 Hz stimulation):

Ethacizine (2x10⁻⁶ M): 0.014 ± 0.002 AP⁻¹
Flecainide (10⁻⁵ M): 0.021 ± 0.012 AP⁻¹

Recovery from Block:
Ethacizine: Time constant of 27.1 ± 13.3 seconds

Flecainide: Time constant of 12.2 ± 2.5 seconds

The results suggest that Ethacizine has a slower recovery time from the use-dependent block compared to

Flecainide, which is a key characteristic for classifying it as a Class Ic antiarrhythmic with slow kinetics [6].

Quality Control Workflow

The quality control process for Ethacizine hydrochloride, as inferred from the available data, can be

visualized in the following workflow. It highlights the role of impurity profiling and analytical method

validation.

Analytical Techniques

Ethacizine Hydrochloride
Sample

Impurity Identification &
Profiling

Quantitative Analysis

HPLC NMR (1H, 13C) IR, MASS SpectrometryMethod Validation Spectrofluorometry

Quality Assessment
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Click to download full resolution via product page

Insights for Researchers

The search results indicate several points that may be of particular interest to drug development

professionals:

Regional Use: Ethacizine is noted as being primarily used in Russia and other CIS countries, which
may explain the relative scarcity of widespread comparative studies in international literature [1].

Novel Formulations: Research into prolonged-release formulations exists, using interpolymer
complexes to modify release and maintain therapeutic concentration, potentially reducing dosing

frequency [7].
Supplier Landscape: Multiple chemical and API suppliers like Daicel, SynZeal, and

MedChemExpress offer Ethacizine, its impurities, and deuterated standards (e.g., Ethacizine-D5) to
support bio-analytical research and BA/BE studies [1] [3] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Ethacizine hydrochloride quality control standards]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1933674#ethacizine-

hydrochloride-quality-control-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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